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Compound of Interest

Compound Name:
N-nitroso-desmethyl-

cyclobenzaprine

Cat. No.: B15813342

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-nitroso-desmethyl-cyclobenzaprine is a potential genotoxic impurity that can form during

the synthesis or storage of cyclobenzaprine, a widely used muscle relaxant.[1][2] Due to the

carcinogenic potential of N-nitrosamine compounds, regulatory bodies such as the U.S. Food

and Drug Administration (FDA) have established stringent limits on their presence in

pharmaceutical products.[1][3] The FDA has set an Acceptable Intake (AI) limit for N-nitroso-
desmethyl-cyclobenzaprine at 26.5 ng/day.[1][3] This necessitates the use of highly sensitive

and specific analytical methods to detect and quantify this impurity at trace levels.

This document provides detailed application notes and protocols for the use of the N-nitroso-
desmethyl-cyclobenzaprine reference standard in analytical method development, validation,

and routine quality control testing of cyclobenzaprine-containing products.
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A comprehensive understanding of the chemical and physical properties of the reference

standard is fundamental for its proper handling, storage, and use in analytical procedures.

Property Value Source(s)

IUPAC Name

N-(3-(5H-dibenzo[a,d]

[2]annulen-5-ylidene)propyl)-

N-methylnitrous amide

[3][4]

Synonyms

N-Nitroso Cyclobenzaprine

Related Compound B, N-

Nitroso Desmethyl

cyclobenzaprine

[3][4]

Molecular Formula C₁₉H₁₈N₂O [1][5][6][7][8]

Molecular Weight 290.37 g/mol [1][5][6]

Appearance Not Available (Typically a solid) [5]

Storage Conditions 2-8°C Refrigerator [5][7]

Shipping Conditions Ambient Temperature [3][4]

Analytical Methodologies
The detection and quantification of N-nitroso-desmethyl-cyclobenzaprine at trace levels

require highly sensitive analytical techniques. Liquid Chromatography with tandem mass

spectrometry (LC-MS/MS) is the preferred method due to its high selectivity and sensitivity.

Logical Workflow for Nitrosamine Impurity Analysis
The following diagram illustrates the general workflow for the identification and quantification of

nitrosamine impurities in active pharmaceutical ingredients (APIs) and drug products.
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General workflow for nitrosamine analysis.
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The following protocols are provided as a starting point for the development and validation of

an analytical method for N-nitroso-desmethyl-cyclobenzaprine. Method parameters should

be optimized for the specific instrumentation and laboratory conditions.

Protocol 1: Preparation of Standard Solutions
Objective: To prepare accurate and precise standard solutions of N-nitroso-desmethyl-
cyclobenzaprine for calibration and system suitability testing.

Materials:

N-nitroso-desmethyl-cyclobenzaprine reference standard

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Class A volumetric flasks and pipettes

Procedure:

Primary Stock Solution (e.g., 100 µg/mL):

Accurately weigh approximately 1.0 mg of the N-nitroso-desmethyl-cyclobenzaprine
reference standard.

Dissolve the standard in methanol in a 10.0 mL volumetric flask.

Sonicate for 5 minutes to ensure complete dissolution.

Dilute to volume with methanol and mix thoroughly.

Intermediate Stock Solution (e.g., 1.0 µg/mL):

Pipette 100 µL of the primary stock solution into a 10.0 mL volumetric flask.

Dilute to volume with a suitable solvent (e.g., 50:50 acetonitrile:water) and mix thoroughly.
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Working Standard Solutions (e.g., 0.05 ng/mL to 10 ng/mL):

Prepare a series of calibration standards by serial dilution of the intermediate stock

solution.

The concentration range should bracket the expected level of the impurity and the limit of

quantitation (LOQ).

Protocol 2: LC-MS/MS Method for Quantification
Objective: To provide a highly selective and sensitive method for the separation and

quantification of N-nitroso-desmethyl-cyclobenzaprine. This method is adapted from

established procedures for similar N-nitrosamine impurities.[9][10]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI)

source

Chromatographic Conditions (Starting Point):
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Parameter Recommended Condition

Column
C18 or C8 reverse-phase column (e.g., 100 x

2.1 mm, 2.6 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Acetonitrile

Gradient

Start with a low percentage of B, ramp up to a

high percentage to elute the analyte, then re-

equilibrate. (e.g., 0-2 min: 40% B, 2-5 min: 40-

98% B, 5-8 min: 98% B, 8.1-12 min: 40% B)

Flow Rate 0.4 - 0.5 mL/min

Column Temperature 40 °C

Injection Volume 3 - 5 µL

Mass Spectrometer Conditions (Example):

Parameter Recommended Setting

Ionization Mode Positive Electrospray Ionization (ESI+)

Scan Type Multiple Reaction Monitoring (MRM)

Precursor Ion (Q1) [M+H]⁺ = 291.1 m/z (based on MW of 290.37)

Product Ions (Q3)

To be determined by infusion of the reference

standard. At least two transitions should be

monitored (quantifier and qualifier).

Collision Energy (CE) To be optimized for each transition.

Source Parameters

Optimize for maximum signal intensity (e.g.,

Gas Temp, Gas Flow, Nebulizer, Capillary

Voltage).

Experimental Workflow Diagram
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The following diagram outlines the key steps in the LC-MS/MS analytical procedure.

LC-MS/MS System

Analytical Process

HPLC/UHPLC

Autosampler

Analytical Column

ESI Source

Tandem Mass Spectrometer

Sample Injection

Chromatographic Separation

Ionization

MRM Detection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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